
6-Bromo-2,3-difluoroaniline physical and
chemical properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 6-Bromo-2,3-difluoroaniline

Cat. No.: B1291456 Get Quote

An In-depth Technical Guide to 6-Bromo-2,3-
difluoroaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and safety

properties of 6-Bromo-2,3-difluoroaniline, a key intermediate in pharmaceutical and

agrochemical research.

Core Physical and Chemical Properties
6-Bromo-2,3-difluoroaniline is a halogenated aniline that serves as a versatile building block

in organic synthesis. Its molecular structure, featuring bromine and fluorine atoms on the

aniline ring, imparts unique reactivity and properties that are valuable in the development of

novel compounds.[1]

Table 1: Physical and Chemical Properties of 6-Bromo-2,3-difluoroaniline
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Property Value Source

CAS Number 887579-74-0 [2][3]

Molecular Formula C₆H₄BrF₂N [2][3]

Molecular Weight 208.01 g/mol [3]

Physical Form Liquid or Solid

Solubility No data available [2]

Storage Conditions

Store at -4℃ for short periods

(1-2 weeks) and -20℃ for

long-term storage (1-2 years).

Keep in a dark place under an

inert atmosphere at room

temperature.

[2]

Synthesis and Reactivity
While specific experimental protocols for the synthesis of 6-Bromo-2,3-difluoroaniline are not

readily available in public literature, its synthesis can be inferred from general procedures for

halogenated anilines. A potential synthetic route involves the bromination of 2,3-difluoroaniline.

The reactivity of the amino group and the directing effects of the fluorine atoms will influence

the regioselectivity of the bromination.

The chemical reactivity of 6-Bromo-2,3-difluoroaniline is characterized by the interplay of its

functional groups. The aniline moiety can undergo typical reactions such as diazotization,

acylation, and alkylation. The bromine and fluorine substituents influence the electron density

of the aromatic ring, affecting its susceptibility to electrophilic and nucleophilic aromatic

substitution reactions. For instance, 1-(6-Bromo-2,3-difluorophenyl)ethanamine can be

synthesized from 6-bromo-2,3-difluoroaniline through a nucleophilic substitution reaction

followed by reduction.[1]

Applications in Research and Development
6-Bromo-2,3-difluoroaniline is a valuable intermediate in the synthesis of complex organic

molecules, particularly in the fields of medicinal chemistry and agrochemical development.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

http://www.bio-fount.com/cn/goods2/202946_5.html
https://www.keyorganics.net/6-bromo-23-difluoroaniline-887579-74-0-c6h4brf2n.html
http://www.bio-fount.com/cn/goods2/202946_5.html
https://www.keyorganics.net/6-bromo-23-difluoroaniline-887579-74-0-c6h4brf2n.html
https://www.keyorganics.net/6-bromo-23-difluoroaniline-887579-74-0-c6h4brf2n.html
http://www.bio-fount.com/cn/goods2/202946_5.html
http://www.bio-fount.com/cn/goods2/202946_5.html
https://www.benchchem.com/product/b1291456?utm_src=pdf-body
https://www.benchchem.com/product/b1291456?utm_src=pdf-body
https://www.benchchem.com/product/b1291456?utm_src=pdf-body
https://www.smolecule.com/products/s13816965
https://www.benchchem.com/product/b1291456?utm_src=pdf-body
http://www.bio-fount.com/cn/goods2/202946_5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Its utility stems from the ability to introduce a difluorinated, brominated phenyl ring into a target

molecule, which can significantly modulate its biological activity, metabolic stability, and

pharmacokinetic properties. It can be used as a reference substance for drug impurities and as

a reagent in various biochemical applications.[2]

Safety and Handling
The following safety information is based on available data for 6-Bromo-2,3-difluoroaniline. A

comprehensive Safety Data Sheet (SDS) should be consulted for detailed handling

procedures.

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE): It is recommended to wear protective glasses, clothing,

and gloves to avoid skin contact.[2]

Experimental Protocols and Visualizations
Due to the limited availability of specific experimental protocols for 6-Bromo-2,3-
difluoroaniline in the reviewed literature, a detailed, cited experimental protocol cannot be

provided at this time.
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However, to illustrate a potential synthetic workflow, the following diagram outlines a

generalized process for the synthesis of a halogenated aniline, which could be adapted for 6-
Bromo-2,3-difluoroaniline.
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Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 6-Bromo-2,3-difluoroaniline.

Spectroscopic Data
Detailed NMR, IR, and mass spectrometry data for 6-Bromo-2,3-difluoroaniline are not widely

available in the public domain. Researchers are advised to consult commercial supplier

documentation, which may provide certificates of analysis (COA) with this information upon

request.[2]

Conclusion
6-Bromo-2,3-difluoroaniline is a chemical intermediate with significant potential in the

synthesis of novel compounds for the pharmaceutical and agrochemical industries. While

detailed experimental and physical data are not extensively documented in publicly accessible

sources, this guide provides a foundational understanding of its properties and safe handling.

For further detailed information, it is recommended to consult commercial suppliers and

specialized chemical databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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